Cas no 1804361-22-5 (Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804361-22-5
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4835081
• Update Time: 2025-08-02

Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3IN2O3/c1-2-18-9(17)5-3-7(14)16-6(4-15)8(5)19-10(11,12)13/h3H,2,4,15H2,1H3
• InChI Key： QUVMBLWIDBUMHL-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=C(C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

Research Brief on Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804361-22-5)

Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804361-22-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of an aminomethyl group, an iodine substituent, and a trifluoromethoxy moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The synthesis of Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate involves multi-step organic transformations, including halogenation, amination, and esterification. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a key intermediate in the synthesis of novel PI3K inhibitors, which are being investigated for their efficacy in cancer treatment. The iodine substituent at the 6-position of the pyridine ring allows for further functionalization via cross-coupling reactions, making it a valuable building block in medicinal chemistry.

In addition to its synthetic applications, recent research has focused on the biological activity of derivatives of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate exhibited promising inhibitory activity against certain protein kinases involved in inflammatory pathways. These findings suggest potential applications in the treatment of autoimmune diseases and chronic inflammation.

Further investigations into the pharmacokinetic properties of this compound and its derivatives are underway. Preliminary data from in vitro and in vivo studies indicate favorable metabolic stability and bioavailability, although challenges such as solubility and tissue distribution remain to be addressed. Researchers are also exploring its potential as a radiolabeled probe for imaging applications, leveraging the iodine atom for isotopic labeling.

In conclusion, Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804361-22-5) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and development. Ongoing research aims to optimize its derivatives for enhanced therapeutic efficacy and to explore new biological targets. This compound exemplifies the intersection of chemical synthesis and biological innovation, offering exciting opportunities for future advancements in the field.